1-(2-fluorophenyl)-4-(4-pyridinylmethyl)piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-(pyridin-4-ylmethyl)piperazine
• InChI: InChI=1S/C16H18FN3/c17-15-3-1-2-4-16(15)20-11-9-19(10-12-20)13-14-5-7-18-8-6-14/h1-8H,9-13H2
• InChI Key: BCIYHCWZQWHBBC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=NC=C2)C3=CC=CC=C3F
• Molecular Formula: C16H18FN3
• Molecular Weight: 271.33 g/mol

Description

1-(2-fluorophenyl)-4-(4-pyridinylmethyl)piperazine, also known as 2-F-PPP, is a psychoactive drug that belongs to the class of piperazine derivatives. It is a potent stimulant that has gained popularity among the research community due to its unique pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorophenyl)-4-(4-pyridinylmethyl)piperazine is not fully understood. However, it is believed to act as a reuptake inhibitor of dopamine and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in increased stimulation and euphoria.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to other stimulants such as amphetamines and cocaine. It increases heart rate, blood pressure, and body temperature. It also increases dopamine and serotonin levels in the brain, leading to increased stimulation and euphoria.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorophenyl)-4-(4-pyridinylmethyl)piperazine in lab experiments is its potency and selectivity. It has a high affinity for dopamine and serotonin transporters, making it a useful tool for studying the mechanisms of these neurotransmitters. However, one limitation is its potential for abuse and addiction, which can make it difficult to control in lab settings.

Future Directions

There are several future directions for the research of 1-(2-fluorophenyl)-4-(4-pyridinylmethyl)piperazine. One area of interest is its potential as a treatment for depression and other mood disorders. Additionally, there is interest in developing new drugs that target the dopamine and serotonin systems based on the structure of this compound. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of this compound.
In conclusion, this compound is a potent stimulant that has gained popularity among the research community due to its unique pharmacological properties. Its use in lab experiments has provided valuable insights into the mechanisms of dopamine and serotonin neurotransmission. However, further research is needed to fully understand its potential therapeutic applications and to develop new drugs based on its structure.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-(4-pyridinylmethyl)piperazine involves the reaction of 1-(2-fluorophenyl)piperazine with 4-pyridinemethanol in the presence of a catalyst. The resulting product is a white crystalline powder that is soluble in water and organic solvents. The purity of the compound can be increased through recrystallization and chromatography techniques.

Scientific Research Applications

1-(2-fluorophenyl)-4-(4-pyridinylmethyl)piperazine has been widely used in the research community due to its unique pharmacological properties. It has been shown to have potent dopaminergic and serotonergic activity, making it a useful tool for studying the mechanisms of action of these neurotransmitters. Additionally, this compound has been used as a model compound for developing new drugs that target the dopamine and serotonin systems.